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Compound of Interest

Compound Name: 1,5-dimethyl-3-nitro-1H-pyrazole
CAS No.: 59376-16-8
Cat. No.: B1609545
Get Quote
. J

Executive Summary

1,5-dimethyl-3-nitro-1H-pyrazole (referred to herein as 3-Nitro-DMP) is a structural isomer
utilized primarily as a scaffold for higher-order nitration. While 3-Nitro-DMP possesses
moderate energy density, its primary value lies in its conversion to 1,5-dimethyl-3,4-
dinitropyrazole (DMDNP), a melt-cast explosive (

) that rivals TNT in performance but exhibits significantly lower shock sensitivity.

This guide addresses the primary synthetic challenge: Regioselectivity. Direct nitration of 1,5-
dimethylpyrazole yields the kinetically favored 4-nitro isomer. Therefore, this protocol utilizes a
regioselective methylation strategy starting from 3-nitro-5-methylpyrazole, requiring rigorous
isomer separation and NOE (Nuclear Overhauser Effect) NMR validation.

Chemical Identity & Properties
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Property Specification

IUPAC Name 1,5-dimethyl-3-nitro-1H-pyrazole

Molecular Formula

Molecular Weight 141.13 g/mol

Role Intermediate for DMDNP (Melt-Cast Explosive)

Precursor to high explosives; suspect
Key Hazard . N
carcinogen; shock sensitive (moderate).

1,3-dimethyl-5-nitro-1H-pyrazole (Must be <

Isomeric Impurity 1.0%)
. 0

Synthesis Strategy: The Regioselectivity Challenge

The synthesis relies on the methylation of 5-methyl-3-nitropyrazole. Because the pyrazole ring
tautomerizes, methylation produces two regioisomers. The 1,5-dimethyl isomer is sterically less
favored than the 1,3-dimethyl isomer, making reaction conditions and purification critical.

Workflow Diagram

Validation Loop

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the critical branching point at Step 2 where
regioselectivity leads to isomeric mixtures.

Detailed Experimental Protocol
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Phase 1: Preparation of 5-methyl-3-nitropyrazole

Note: This starting material is commercially available, but in-house synthesis via diazotization
of 3-amino-5-methylpyrazole ensures purity.

Diazotization: Dissolve 3-amino-5-methylpyrazole (100 mmol) in 15% HCI (aq). Cool to 0—
5°C.

o Addition: Dropwise add

(1.2 eq) while maintaining temperature < 5°C. Stir for 1 hour.
» Substitution: Pour the diazonium salt solution into a suspension of
and Cu powder (catalytic) in water. Mild heating (40°C) promotes nitrogen displacement.

o Workup: Extract with Ethyl Acetate (

). Dry over

and concentrate.

Result: Yellow solid (5-methyl-3-nitropyrazole). Yield: ~60-70%.[1]

Phase 2: Methylation (The Critical Step)

Objective: Maximize the 1,5-dimethyl isomer yield.

Reagents:

Substrate: 5-methyl-3-nitropyrazole (10 g, 78 mmol)

Solvent: DMF (Dimethylformamide), anhydrous (50 mL)

Base:

(1.5 eq, finely ground)

Alkylating Agent: Methyl lodide (Mel) (1.2 eq) Warning: Neurotoxin

Procedure:
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Setup: In a 250 mL round-bottom flask under Argon, dissolve the substrate in DMF.
Deprotonation: Add

[2][3] Stir at Room Temperature (RT) for 30 mins. The solution will darken as the pyrazolate
anion forms.

Alkylation: Cool to 0°C. Add Mel dropwise via syringe.

Reaction: Allow to warm to RT and stir for 12 hours. Monitor via TLC (Hexane:Ethyl Acetate
3:1).

o Observation: Two spots will appear.[2][3][4] The 1,5-isomer and 1,3-isomer have distinct
Rf values.

Quench: Pour into ice water (200 mL). Extract with DCM (Dichloromethane).

Concentration: Evaporate solvent to yield the crude isomeric mixture.

Phase 3: Purification (Isomer Separation)

The 1,5-dimethyl isomer is generally less polar than the 1,3-dimethyl isomer due to steric

shielding of the nitro group by the adjacent methyl.

Column: Silica Gel 60 (230-400 mesh).
Eluent: Gradient elution starting with 100% Hexane

20% EtOAc/Hexane.

Fraction Collection:
o Fraction A (Target): 1,5-dimethyl-3-nitro-1H-pyrazole (Elutes first).
o Fraction B (Byproduct): 1,3-dimethyl-5-nitro-1H-pyrazole (Elutes second).

Recrystallization: Recrystallize Fraction A from Ethanol/Water to achieve >99% purity.

Analytical Validation (Self-Validating System)
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Distinguishing the 1,5-isomer from the 1,3-isomer is impossible with Mass Spectrometry alone.
1D NOE (Nuclear Overhauser Effect) NMR is the mandatory validation step.

NMR Logic Diagram

Purified Isomer Sample

:
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REJECTED:
1,3-dimethyl-5-nitro-1H-pyrazole
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Figure 2: Decision tree for structural confirmation using NOE Spectroscopy.

Data Summary Table

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1609545/docs?utm_src=pdf-body-img#application-note-1-5-dimethyl-3-nitro-1h-pyrazole-as-energetic-precursor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Byproduct: 1,3-dimethyl-5-

Parameter Target: 1,5-dimethyl-3-nitro )
nitro

~4.2 ppm (Deshielded b
N-Methyl Shift ( ppm ( Y

~4.0 ppm adjacent

)
)

C-Methyl Shift (

~2.3 ppm ~2.3 ppm
)
Ring Proton (

C4-H (Singlet) C4-H (Singlet)
)

Strong N-Me Strong N-Me
NOE Interaction

C-Me C4-H
Melting Point 110-112°C 80-82°C

Downstream Application: Synthesis of DMDNP

To convert the precursor into the active energetic material 1,5-dimethyl-3,4-dinitropyrazole
(DMDNP):

Nitration: Dissolve 1,5-dimethyl-3-nitro-1H-pyrazole in 98%

o Addition: Add 98%

slowly at 0°C.

» Heating: Heat to 90°C for 3 hours. (The C4 position is deactivated by the C3-nitro, requiring
harsher conditions).

 Yield: The presence of the electron-donating N-methyl and C-methyl groups activates the
ring sufficiently to allow dinitration, unlike unsubstituted pyrazole.
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Safety & Handling Protocols
Energetic Material Precursor Hazards[5]

o Explosive Potential: While 3-nitro-DMP is not a primary explosive, it is an energetic
precursor. It possesses a decomposition exotherm.[5] Avoid heating >150°C in closed
vessels.

o Compatibility: Incompatible with strong reducing agents and strong bases (which can cause
ring cleavage).

o Toxicity: Nitro-pyrazoles are potential mutagens. Use double-gloving (Nitrile) and work in a
fume hood.

Waste Disposal

e Quenching: All nitration mixtures must be quenched in ice water before neutralization.

e Segregation: Do not mix nitration waste with organic solvents (acetone/ethanol) in the waste
stream, as this can form shock-sensitive mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. jocpr.com [jocpr.com]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of
Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.nchi.nlm.nih.gov]

¢ 4. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-
Arylhydrazones and Nitroolefins [organic-chemistry.org]

¢ 5. chemistry-chemists.com [chemistry-chemists.com]

¢ To cite this document: BenchChem. [Application Note: 1,5-Dimethyl-3-nitro-1H-pyrazole as
Energetic Precursor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609545/docs#application-note-1-5-dimethyl-3-nitro-
1h-pyrazole-as-energetic-precursor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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